Cas no 1630907-09-3 (Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate)

Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate is a spirocyclic amine derivative with a benzyl-protected carboxylate group and a hemioxalate counterion. This compound is of interest in medicinal chemistry due to its rigid spirocyclic structure, which can enhance binding selectivity and metabolic stability in drug design. The hemioxalate salt form improves solubility and crystallinity, facilitating handling and purification. Its functional groups allow for further derivatization, making it a versatile intermediate for synthesizing pharmacologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. The product is typically characterized by high purity and consistent performance in synthetic applications.
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate structure
1630907-09-3 structure
Product name:Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate
CAS No:1630907-09-3
MF:C32H42N4O8
MW:610.697888851166
MDL:MFCD28502514
CID:3039288
PubChem ID:91825994

Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate Chemical and Physical Properties

Names and Identifiers

    • Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate oxalate(2:1)
    • benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate
    • SB20232
    • AK172280
    • 1,7-Diazaspiro[3.5]nonane-7-carboxylic acid, phenylmethyl ester, ethanedioate (2:1)
    • AS-52403
    • CS-0049877
    • P15051
    • 7-Cbz-1,7-diaza-spiro[3.5]nonane hemioxalate
    • bis(benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate); oxalic acid
    • benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate;oxalic acid
    • 1630907-09-3
    • AKOS025290150
    • MFCD28502514
    • Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate
    • MDL: MFCD28502514
    • Inchi: 1S/2C15H20N2O2.C2H2O4/c2*18-14(19-12-13-4-2-1-3-5-13)17-10-7-15(8-11-17)6-9-16-15;3-1(4)2(5)6/h2*1-5,16H,6-12H2;(H,3,4)(H,5,6)
    • InChI Key: NDKQIMKBGVQVMQ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CCC2(CC1)CCN2)=O.O(CC1C=CC=CC=1)C(N1CCC2(CC1)CCN2)=O.OC(C(=O)O)=O

Computed Properties

  • Exact Mass: 610.30026431g/mol
  • Monoisotopic Mass: 610.30026431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 7
  • Complexity: 390
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 158

Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1120517-1g
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate oxalate(2:1)
1630907-09-3 95+%
1g
¥7884 2023-04-15
abcr
AB459438-1 g
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate; .
1630907-09-3
1g
€850.50 2023-07-18
abcr
AB459438-250 mg
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate; .
1630907-09-3
250MG
€321.80 2023-07-18
Chemenu
CM210826-1g
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate oxalate(2:1)
1630907-09-3 95%
1g
$1237 2021-08-04
Alichem
A289001118-250mg
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate oxalate(2:1)
1630907-09-3 95%
250mg
550.16 USD 2021-05-31
eNovation Chemicals LLC
D498645-500MG
benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate
1630907-09-3 97%
500mg
$395 2024-07-21
eNovation Chemicals LLC
D498645-10G
benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate
1630907-09-3 97%
10g
$2865 2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20120284-01-10G
benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate
1630907-09-3 97%
10g
¥ 15,232.00 2023-04-14
A2B Chem LLC
AA84992-100mg
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate
1630907-09-3 95%
100mg
$134.00 2024-04-20
abcr
AB459438-1g
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate; .
1630907-09-3
1g
€926.30 2025-02-20

Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate Related Literature

Additional information on Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate

Benzyl 1,7-Diazaspiro[3.5]Nonane-7-Carboxylate Hemioxalate: A Comprehensive Overview

The compound with CAS No. 1630907-09-3, known as Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a benzyl group with a diazaspiro ring system. The hemioxalate counterion further adds complexity to its molecular architecture, making it a subject of interest for researchers exploring novel drug delivery systems and bioactive molecules.

Recent studies have highlighted the potential of Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate in the development of advanced pharmaceuticals. Its spirocyclic framework has been shown to exhibit remarkable stability and bioavailability, making it a promising candidate for drug delivery applications. Researchers have also explored its ability to act as a prodrug, where the molecule undergoes controlled cleavage in vivo to release bioactive components. This property is particularly valuable in the design of targeted therapies, where precise drug release is critical.

The synthesis of Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the spirocyclic core is achieved through a carefully orchestrated sequence of ring-closing reactions, while the incorporation of the benzyl group and hemioxalate counterion requires precise control over reaction conditions to ensure optimal yields and purity. These advancements in synthetic methodology have significantly enhanced the accessibility of this compound for further research and development.

In terms of biological activity, Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate has demonstrated potent inhibitory effects against several key enzymes involved in inflammatory pathways. Preclinical studies have shown that this compound can effectively suppress the activity of cyclooxygenase (COX) enzymes, which are central to the regulation of inflammation and pain. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in the treatment of chronic inflammatory diseases and neurodegenerative disorders.

The structural uniqueness of Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate also makes it an attractive candidate for materials science applications. Its rigid spirocyclic framework and functionalizable side chains enable the creation of novel materials with tailored mechanical and electronic properties. For instance, researchers have explored its use as a building block for self-assembling nanostructures and stimuli-responsive polymers, which hold promise for applications in sensors and drug delivery systems.

Looking ahead, the continued exploration of Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate is expected to yield further insights into its potential as a versatile molecular platform. Ongoing research is focused on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring its efficacy in preclinical models of disease. Additionally, efforts are underway to develop scalable synthetic routes that can meet the demands of large-scale production for clinical trials.

In conclusion, Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate represents a compelling example of how innovative chemical design can lead to molecules with multifaceted applications across diverse fields. Its unique structure, coupled with its promising biological activity and versatility in materials science, positions it as a key compound for future research and development endeavors.

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